molecular formula C10H11NO2 B8651272 3-Benzyl-1,3-oxazolidin-2-one CAS No. 2510-33-0

3-Benzyl-1,3-oxazolidin-2-one

Cat. No. B8651272
CAS RN: 2510-33-0
M. Wt: 177.20 g/mol
InChI Key: DBVTYDLZMXNRIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzyl-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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properties

CAS RN

2510-33-0

Molecular Formula

C10H11NO2

Molecular Weight

177.20 g/mol

IUPAC Name

3-benzyl-1,3-oxazolidin-2-one

InChI

InChI=1S/C10H11NO2/c12-10-11(6-7-13-10)8-9-4-2-1-3-5-9/h1-5H,6-8H2

InChI Key

DBVTYDLZMXNRIN-UHFFFAOYSA-N

Canonical SMILES

C1COC(=O)N1CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cold (ice-bath) suspension of sodium hydride (0.55 mole, hexane washed) in 100 mL of dry THF was stirred under a nitrogen atmosphere while a solution of 2-oxazolidinone in 500 mL of 10:1 THF:DMF was added dropwise. The resulting gray suspension was warmed to room temperature and stirred for 24 hour. Benzyl bromide (66 mL, 0.056 mole) was added to the resulting white suspension and stirred at ambient temperature 24 hour. The reaction was quenched by careful addition of 26 mL water and the resulting mixture was concentrated and poured into 500 mL of water. After extraction with methylene chloride, the combined extracts were washed with water and brine and dried over magnesium sulfate. Concentration in vacuo afforded 104 g of a yellow oil which was purified by Kugelrohr distillation (bp 100°/0.1 mm) to give 81 g (92% yield) of the product as a colorless liquid which solidified on standing at room temperature to a colorless solid, m.p. 76°-78°.
Quantity
0.55 mol
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
66 mL
Type
reactant
Reaction Step Four

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